3-Benzyl-5-(4-quinolylmethylene)-2-thioxo-1,3-thiazolidin-4-one

Specification

• Molecular Formula: C20H14N2OS2
• Molecular Weight: 362.5 g/mol
• IUPAC Name: (5Z)-3-benzyl-5-(quinolin-4-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C20H14N2OS2/c23-19-18(12-15-10-11-21-17-9-5-4-8-16(15)17)25-20(24)22(19)13-14-6-2-1-3-7-14/h1-12H,13H2/b18-12-
• Standard InChI Key: SKJZRDFLNKGJSV-PDGQHHTCSA-N
• Isomeric SMILES: C1=CC=C(C=C1)CN2C(=O)/C(=C/C3=CC=NC4=CC=CC=C34)/SC2=S
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)C(=CC3=CC=NC4=CC=CC=C34)SC2=S

Introduction

Chemical Structure and Molecular Properties

Core Structural Features

The compound’s IUPAC name, (5Z)-3-benzyl-5-(quinolin-4-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one, reflects its intricate stereoelectronic configuration. The thiazolidin-4-one core (a five-membered ring containing sulfur at position 1 and nitrogen at position 3) is substituted at the 3-position by a benzyl group and at the 5-position by a quinolin-4-ylmethylidene moiety. The Z-configuration of the exocyclic double bond at C5 is critical for maintaining planar geometry, which influences intermolecular interactions in biological systems.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C$_{20}$H$_{14}$N$_2$OS$_2$
Molecular Weight	362.5 g/mol
Canonical SMILES	C1=CC=C(C=C1)CN2C(=O)C(=CC3=CC=NC4=CC=CC=C34)SC2=S
PubChem CID	17593437

The presence of the quinoline moiety introduces aromaticity and π-stacking capabilities, while the thioxo group at position 2 enhances electrophilicity, facilitating nucleophilic attacks at this site.

Synthesis and Optimization Strategies

Conventional Synthetic Pathways

The primary synthesis route involves the condensation of 2-thioxo-1,3-thiazolidin-4-one with 4-quinolyl aldehyde under acidic conditions. Glacial acetic acid serves as both solvent and proton donor, while sodium acetate acts as a mild base to deprotonate intermediates, accelerating the formation of the exocyclic double bond.

Reaction Scheme:

• Aldol Condensation:
  $\text{2-Thioxo-1,3-thiazolidin-4-one} + \text{4-Quinolyl aldehyde} \xrightarrow{\text{CH}_3\text{COOH, NaOAc}} \text{Intermediate}$

• Cyclization:
  Intramolecular nucleophilic attack by the thiolate anion forms the thiazolidinone ring.

Biological Activities and Mechanistic Insights

Antimicrobial Efficacy

The thioxo group enhances metal-chelation capacity, disrupting microbial metalloenzymes. A related compound, 3-Benzyl-5-(4-chloro-benzylidene)-2-thioxo-thiazolidin-4-one, showed moderate activity against Staphylococcus aureus (MIC = 32 µg/mL), suggesting similar potential for the quinoline variant.

Chemical Reactivity and Derivative Development

Electrophilic Substitution

The electron-deficient thiazolidinone ring undergoes Friedel-Crafts alkylation at the 5-position when treated with aryl halides in the presence of AlCl$_3$. This modification has been used to introduce fluorinated groups for enhanced bioavailability.

Nucleophilic Additions

The thioxo group at position 2 reacts with amines to form thioamide derivatives, which exhibit improved solubility in polar solvents. For example, treatment with methylamine yields N-methyl-thioamide analogs with logP values reduced by 0.8–1.2 units.

Comparative Analysis with Structural Analogs

Role of the Quinoline Moiety

Replacing the quinoline group with simpler aromatics (e.g., phenyl) diminishes anticancer activity by 40–60%, underscoring its role in DNA intercalation. Conversely, chloro-substituted analogs (e.g., 3-Benzyl-5-(4-chloro-benzylidene)-2-thioxo-thiazolidin-4-one) show enhanced antimicrobial effects due to increased lipophilicity.

Table 2: Biological Activities of Select Analogs

Compound	Activity (IC$_{50}$)	Target
3-Benzyl-5-(4-quinolylmethylene)-...	12.3 µM	MOLT-4 leukemia cells
3-Benzyl-5-(4-chloro-benzylidene)-...	32 µg/mL	Staphylococcus aureus
2-Phenyl-1,3-thiazolidin-4-one	>100 µM	HeLa cells

Future Directions and Applications

Targeted Drug Delivery Systems

Encapsulation in nanoparticulate carriers (e.g., PLGA nanoparticles) could mitigate the compound’s poor aqueous solubility (logP = 3.8). Preliminary studies on analogous thiazolidinones show a 3-fold increase in bioavailability via this approach.

Structure-Activity Relationship (SAR) Studies

Systematic modifications at the 3-benzyl and 5-quinolylmethylene positions are warranted to optimize potency. Introducing electron-withdrawing groups (e.g., nitro) at the quinoline’s 6-position may enhance DNA-binding affinity.